(2R,3R,4S)-3-(4-Hydroxyphenyl)-4-methyl-2-[4-(2-pyrrolidin-1-ylethoxy)phenyl]chroman-6-OL
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R,3R,4S)-3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-pyrrolidin-1-ylethoxy)phenyl]chroman-6-ol is a chromanol that is chroman-6-ol which is substituted at positions 2, 3, and 4 by p-(2-pyrrolidin-1-ylethoxy)phenyl, p-hydroxyphenyl, and methyl groups, respectively (the 2R,3R,4S diastereoisomer). It is a chromanol and a N-alkylpyrrolidine.
Scientific Research Applications
Enantioselective Synthesis
- The compound is used in the enantioselective synthesis of α-tocopherol (vitamin E), highlighting its role in synthesizing biologically important molecules. The synthesis involves enzymatic acetylation and coupling reactions, showcasing the compound's utility in complex organic synthesis processes (Nozawa, Takahashi, Kato, & Akita, 2000).
Synthesis of Bioactive Molecules
- (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a derivative, is used in synthesizing various bioactive molecules. This synthesis is achieved through 1,3-dipolar cycloaddition reactions and highlights the compound's significance in creating intermediates for bioactive substances (Kotian, Lin, El-Kattan, & Chand, 2005).
Spectroscopic and Structural Analysis
- The compound is subject to structural analysis using FTIR, NMR, and UV-Vis spectrometry. These methods, coupled with computational studies, are employed to understand its molecular properties, demonstrating its application in advanced spectroscopic and structural investigations (Ulaş, 2021).
Crystal Structure Studies
- Research on crystal structures of related compounds, like 3-Phenyl-chroman-4-one, contributes to understanding the properties of isoflavonoids. Such studies are crucial for advancing knowledge in areas like antifungal and antibacterial properties of compounds (Thinagar, Velmurugan, Amalraj, & Raghunathan, 2000).
Anticancer Research
- Derivatives of the compound, such as substituted pyrrolidine-3,4-diol, show promise in anticancer research. They are studied for their potential to inhibit the growth of tumor cells, highlighting the compound's relevance in the development of new therapeutic agents (Fiaux, Popowycz, Favre, Schütz, Vogel, Gerber‐Lemaire, & Juillerat-Jeanneret, 2005).
properties
Molecular Formula |
C28H31NO4 |
---|---|
Molecular Weight |
445.5 g/mol |
IUPAC Name |
(2R,3R,4S)-3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-3,4-dihydro-2H-chromen-6-ol |
InChI |
InChI=1S/C28H31NO4/c1-19-25-18-23(31)10-13-26(25)33-28(27(19)20-4-8-22(30)9-5-20)21-6-11-24(12-7-21)32-17-16-29-14-2-3-15-29/h4-13,18-19,27-28,30-31H,2-3,14-17H2,1H3/t19-,27-,28+/m1/s1 |
InChI Key |
XPVKGTWRXBSJKO-LHXLBICKSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@@H](OC2=C1C=C(C=C2)O)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=C(C=C5)O |
SMILES |
CC1C(C(OC2=C1C=C(C=C2)O)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=C(C=C5)O |
Canonical SMILES |
CC1C(C(OC2=C1C=C(C=C2)O)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=C(C=C5)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.